N-(4-fluoro-3-nitrophenyl)-2-(4-phenylpiperazin-1-yl)acetamide

• IUPAC Name: N-(4-fluoro-3-nitrophenyl)-2-(4-phenylpiperazin-1-yl)acetamide
• InChI: InChI=1S/C18H19FN4O3/c19-16-7-6-14(12-17(16)23(25)26)20-18(24)13-21-8-10-22(11-9-21)15-4-2-1-3-5-15/h1-7,12H,8-11,13H2,(H,20,24)
• InChI Key: UIGQULHEZSBRLQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC(=O)NC2=CC(=C(C=C2)F)[N+](=O)[O-])C3=CC=CC=C3
• Molecular Formula: C18H19FN4O3
• Molecular Weight: 358.4 g/mol

Description

N-(4-fluoro-3-nitrophenyl)-2-(4-phenylpiperazin-1-yl)acetamide, also known as FNP or FNPAA, is a chemical compound that has been extensively studied for its potential use in scientific research. FNPAA is a small molecule that has shown promise in a variety of applications, including as a tool for investigating the mechanisms of various biological processes.

Scientific Research Applications

Antioxidant and Anti-Inflammatory Properties

A study by Nayak et al. (2014) reports the synthesis of a similar compound, 2-(4-phenylpiperazin-1-yl)-N-(pyrazin-2-yl)acetamide, which displayed significant in vitro antioxidant properties, as well as in vivo analgesic and anti-inflammatory activities. This suggests potential therapeutic applications for compounds structurally related to N-(4-fluoro-3-nitrophenyl)-2-(4-phenylpiperazin-1-yl)acetamide in the treatment of inflammation and pain management (Nayak et al., 2014).

Antibacterial Activity

Alharbi and Alshammari (2019) synthesized fluorine-substituted amino-1,2,4-triazines, a class of compounds related to this compound. These compounds exhibited antibacterial activity against various bacteria, including Bacillus subtilis and Staphylococcus aureus, suggesting the potential of such compounds in the development of new antibacterial agents (Alharbi & Alshammari, 2019).